2,4-Difluoro-3-isopropoxy-5-methylphenylboronic acid

• IUPAC Name: (2,4-difluoro-5-methyl-3-propan-2-yloxyphenyl)boronic acid
• InChI: InChI=1S/C10H13BF2O3/c1-5(2)16-10-8(12)6(3)4-7(9(10)13)11(14)15/h4-5,14-15H,1-3H3
• InChI Key: CJYRRWCWAJPESW-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(C(=C1F)OC(C)C)F)C)(O)O
• Molecular Formula: C10H13BF2O3
• DSSTOX Substance ID: DTXSID401169918
• Molecular Weight: 230.02 g/mol
• CAS No.: 2096339-90-9

Description

2,4-Difluoro-3-isopropoxy-5-methylphenylboronic acid is an organic compound that belongs to the class of boronic acids. It has a CAS Number of 2096339-90-9 and a molecular weight of 230.02. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code 1S/C10H13BF2O3/c1-5(2)16-10-8(12)6(3)4-7(9(10)13)11(14)15/h4-5,14-15H,1-3H3.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the search results, boronic acids are known to participate in Suzuki–Miyaura coupling. This reaction involves the oxidative addition of palladium to an electrophilic organic group, followed by transmetalation, where a nucleophilic organic group is transferred from boron to palladium.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 230.02. It is recommended to be stored in a refrigerated environment.

Scientific Research Applications

Catalytic Applications in Organic Synthesis

2,4-Difluoro-3-isopropoxy-5-methylphenylboronic acid and related compounds have been explored for their catalytic properties in organic synthesis. For instance, derivatives like 2,4-bis(trifluoromethyl)phenylboronic acid have demonstrated high efficiency in catalyzing dehydrative amidation between carboxylic acids and amines. This process is crucial for α-dipeptide synthesis, highlighting the role of the ortho-substituent of boronic acid in enhancing reaction rates by preventing amine coordination to the boron atom of the active species (Wang, Lu, & Ishihara, 2018).

Fluorescence Quenching and Biological Activity

Studies on boronic acid derivatives, such as 5-chloro-2-methoxyphenylboronic acid and 4-fluoro-2-methoxyphenyl boronic acid, have contributed to understanding fluorescence quenching mechanisms at room temperature. These compounds, when interacting with quenchers like aniline, have revealed insights into static quenching mechanisms, suggesting their potential in studying diffusion-limited reactions and exploring novel biological activities (Geethanjali, Nagaraja, & Melavanki, 2015).

Safety and Hazards

The safety information for 2,4-Difluoro-3-isopropoxy-5-methylphenylboronic acid suggests that it should be handled with care to avoid contact with skin and eyes. It is also recommended to use personal protective equipment when handling this compound.

Mechanism of Action

Target of Action

The primary target of 2,4-Difluoro-3-isopropoxy-5-methylphenylboronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .

Mode of Action

The compound interacts with its targets through two key processes: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The compound affects the Suzuki–Miyaura cross-coupling pathway . This pathway involves the addition of B–H over an unsaturated bond, which occurs with syn-selectivity and proceeds in an anti-Markovnikov manner . Over-borylation of alkynes can be problematic, but an oxidative dehydroborylation methodology employing a sacrificial aldehyde has been found to readily revert back to the mono-borylated alkene .

Result of Action

The result of the compound’s action is the formation of a new carbon–carbon bond via the Suzuki–Miyaura cross-coupling reaction . This reaction is exceptionally mild and functional group tolerant, making it a valuable tool in organic synthesis .

Action Environment

The action of this compound is influenced by environmental factors. The compound is relatively stable, readily prepared, and generally environmentally benign . Its success in the Suzuki–Miyaura cross-coupling reaction originates from a combination of these properties and the reaction conditions .